Cas no 56380-59-7 (1,3-Dithiolane-2-carbonyl chloride (9CI))

1,3-Dithiolane-2-carbonyl chloride (9CI) structure
56380-59-7 structure
Product Name:1,3-Dithiolane-2-carbonyl chloride (9CI)
CAS No:56380-59-7
MF:C4H5ClOS2
MW:168.664897680283
CID:871577
PubChem ID:11041119
Update Time:2025-04-19

1,3-Dithiolane-2-carbonyl chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane-2-carbonyl chloride (9CI)
    • 1,3-dithiolane-2-carbonyl chloride
    • Inchi: 1S/C4H5ClOS2/c5-3(6)4-7-1-2-8-4/h4H,1-2H2
    • InChI Key: ZGJFDDFHUWWJMS-UHFFFAOYSA-N
    • SMILES: ClC(C1SCCS1)=O

Computed Properties

  • Exact Mass: 167.9470348g/mol
  • Monoisotopic Mass: 167.9470348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.7Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited